1-Ethyltricyclo[2.2.1.0~2,6~]heptan-3-amine
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Description
1-Ethyltricyclo[2.2.1.0~2,6~]heptan-3-amine is a unique organic compound characterized by its tricyclic structure. This compound is part of the amine family, which are derivatives of ammonia where one or more hydrogen atoms are replaced by hydrocarbon groups. The tricyclic structure of this compound makes it an interesting subject for various chemical and industrial applications.
Properties
Molecular Formula |
C9H15N |
|---|---|
Molecular Weight |
137.22 g/mol |
IUPAC Name |
1-ethyltricyclo[2.2.1.02,6]heptan-3-amine |
InChI |
InChI=1S/C9H15N/c1-2-9-4-5-3-6(9)7(9)8(5)10/h5-8H,2-4,10H2,1H3 |
InChI Key |
XUKBMPCBOBCRNY-UHFFFAOYSA-N |
Canonical SMILES |
CCC12CC3CC1C2C3N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Ethyltricyclo[2.2.1.0~2,6~]heptan-3-amine can be synthesized through several methods. One common approach involves the reduction of 1-ethyltricyclo[2.2.1.0~2,6~]heptan-3-one using a reducing agent such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4). The reaction typically takes place in an inert solvent like tetrahydrofuran (THF) under controlled temperature conditions.
Industrial Production Methods: In an industrial setting, the production of 1-ethyltricyclo[2.2.1.0~2,6~]heptan-3-amine may involve catalytic hydrogenation of the corresponding ketone using a metal catalyst such as palladium on carbon (Pd/C) under high pressure and temperature. This method ensures high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions: 1-Ethyltricyclo[2.2.1.0~2,6~]heptan-3-amine undergoes various chemical reactions, including:
Oxidation: The amine group can be oxidized to form the corresponding nitroso or nitro compound using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).
Reduction: The compound can be further reduced to form secondary or tertiary amines using reducing agents.
Substitution: The amine group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Alkyl halides, acyl chlorides
Major Products Formed:
Oxidation: Nitroso or nitro derivatives
Reduction: Secondary or tertiary amines
Substitution: Various substituted derivatives depending on the reagents used
Scientific Research Applications
1-Ethyltricyclo[2.2.1.0~2,6~]heptan-3-amine has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-ethyltricyclo[2.2.1.0~2,6~]heptan-3-amine involves its interaction with various molecular targets. The amine group can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their structure and function. The tricyclic structure may also play a role in its binding affinity and specificity towards certain targets.
Comparison with Similar Compounds
1-Ethyltricyclo[2.2.1.0~2,6~]heptan-3-one: The ketone analog of the compound, which can be reduced to form the amine.
Tricyclo[2.2.1.0~2,6~]heptan-3-amine: A similar compound without the ethyl group, which may have different chemical and biological properties.
Uniqueness: 1-Ethyltricyclo[2.2.1.0~2,6~]heptan-3-amine is unique due to its tricyclic structure combined with an ethyl group and an amine functionality. This combination imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
